3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine

• IUPAC Name: 3-(4-methyl-1,2,4-triazol-3-yl)piperidine
• InChI: InChI=1S/C8H14N4/c1-12-6-10-11-8(12)7-3-2-4-9-5-7/h6-7,9H,2-5H2,1H3
• InChI Key: FJEIRKHYFRMBAB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2CCCNC2
• Molecular Formula: C8H14N4
• DSSTOX Substance ID: DTXSID30656392
• Molecular Weight: 166.22 g/mol
• CAS RN: 661470-61-7

Description

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves multi-step chemical modifications. For example, an acid might be converted into its ester, which is then transformed into a hydrazide. The final step typically involves the cyclization of the hydrazide, producing the 1,2,4-triazole derivative.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazoles can be analyzed using various techniques such as IR, HNMR, and UV–visible spectroscopy. Density functional theory (DFT) can also be used to investigate geometrical parameters, HOMO–LUMO energies, natural bond orbital analyses, transition density matrix (TDM), and density of states.

Chemical Reactions Analysis

1,2,4-Triazoles can undergo various chemical reactions due to the presence of multiple nitrogen atoms in the ring. These nitrogen atoms make the ring carbon atoms π-deficient, which makes them susceptible to nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazoles can vary widely depending on the specific compound. For example, some 1,2,4-triazole derivatives have been found to exhibit significant linear polarizability and first and second hyperpolarizabilities, signifying their potential for nonlinear optical applications.

Scientific Research Applications

Antimicrobial Activities

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Antibacterial Agents

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Synthesis of Regioselective N1-substituted 3-amino-1,2,4-triazoles

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Cytotoxic Activity Against Cancer Cell Lines

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Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazole hybrids, have shown cytotoxic activities against tumor cell lines

Mode of Action

It’s known that the substituting groups or structure units in germicide molecules, which could be similar to this compound, can osmose the cell membrane of organisms to prompt the effect of toxiphore .

Biochemical Pathways

Compounds with similar structures have been studied for various purposes, such as generating metal coordination complexes and supramolecular self-assemblies . These could potentially affect various biochemical pathways.

Result of Action

1,2,4-triazole hybrids, which could be similar to this compound, have shown weak to high cytotoxic activities against tumor cell lines .

Future Directions

Given the broad biological and pharmacological spectrum of 1,2,4-triazoles, they continue to spark the interest of researchers. Future directions may include the design and development of novel antibacterial agents incorporating 1,2,4-triazole to help in dealing with the escalating problems of microbial resistance.